![molecular formula C14H8ClF3N2O B6280751 4-chloro-2-[5-(trifluoromethyl)-1H-1,3-benzodiazol-2-yl]phenol CAS No. 1519673-35-8](/img/no-structure.png)
4-chloro-2-[5-(trifluoromethyl)-1H-1,3-benzodiazol-2-yl]phenol
Overview
Description
“4-chloro-2-[5-(trifluoromethyl)-1H-1,3-benzodiazol-2-yl]phenol” is a chemical compound with the molecular formula C14H8ClF3N2O. It has a molecular weight of 312.68 . The compound is related to 2-Chloro-5-(trifluoromethyl)phenol , which is a known compound with the molecular formula C7H4ClF3O .
Molecular Structure Analysis
The molecular structure of “this compound” can be represented by the InChI code: 1S/C14H8ClF3N2O/c15-8-2-4-12(21)9(6-8)13-19-10-3-1-7(14(16,17)18)5-11(10)20-13/h1-6,21H,(H,19,20) .Physical And Chemical Properties Analysis
The compound “this compound” has a molecular weight of 312.68 . It’s related to 2-Chloro-5-(trifluoromethyl)phenol, which has a molecular formula of C7H4ClF3O and an average mass of 196.554 Da .properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 4-chloro-2-[5-(trifluoromethyl)-1H-1,3-benzodiazol-2-yl]phenol involves the reaction of 4-chloro-2-nitrophenol with 5-(trifluoromethyl)-1H-1,3-benzodiazole-2-amine, followed by reduction of the nitro group to an amino group and subsequent cyclization to form the benzodiazole ring.", "Starting Materials": [ "4-chloro-2-nitrophenol", "5-(trifluoromethyl)-1H-1,3-benzodiazole-2-amine", "Sodium dithionite", "Sodium hydroxide", "Hydrochloric acid", "Ethanol", "Water" ], "Reaction": [ "Step 1: Dissolve 4-chloro-2-nitrophenol and 5-(trifluoromethyl)-1H-1,3-benzodiazole-2-amine in ethanol and add sodium hydroxide. Heat the mixture to reflux for 24 hours.", "Step 2: Cool the mixture and acidify with hydrochloric acid. Extract the product with ethyl acetate and dry over magnesium sulfate.", "Step 3: Dissolve the product in ethanol and add sodium dithionite. Heat the mixture to reflux for 2 hours to reduce the nitro group to an amino group.", "Step 4: Cool the mixture and add hydrochloric acid. Heat the mixture to reflux for 2 hours to cyclize the benzodiazole ring.", "Step 5: Cool the mixture and extract the product with ethyl acetate. Dry over magnesium sulfate and recrystallize from ethanol to obtain the final product, 4-chloro-2-[5-(trifluoromethyl)-1H-1,3-benzodiazol-2-yl]phenol." ] } | |
CAS RN |
1519673-35-8 |
Molecular Formula |
C14H8ClF3N2O |
Molecular Weight |
312.7 |
Purity |
0 |
Origin of Product |
United States |
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